N-cyclopentyl-2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-[2-(3,4-dimethoxyphenyl)-1,1,3-trioxo-1λ6,2,4-benzothiadiazin-4-yl]acetamide
• InChI: InChI=1S/C22H25N3O6S/c1-30-18-12-11-16(13-19(18)31-2)25-22(27)24(14-21(26)23-15-7-3-4-8-15)17-9-5-6-10-20(17)32(25,28)29/h5-6,9-13,15H,3-4,7-8,14H2,1-2H3,(H,23,26)
• InChI Key: BPBREXGVZFKZLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC(=O)NC4CCCC4)OC
• Molecular Formula: C22H25N3O6S
• Molecular Weight: 459.5 g/mol

Description

“N-cyclopentyl-2-(2-(3,4-dimethoxyphenyl)-1,1-dioxido-3-oxo-2H-benzo[e][1,2,4]thiadiazin-4(3H)-yl)acetamide” is a complex organic compound. It is an analogue of the major human neurotransmitter dopamine where the 3- and 4-position hydroxy groups have been replaced with methoxy groups. It is also closely related to mescaline which is 3,4,5-trimethoxyphenethylamine.

Scientific Research Applications

Synthesis and Structural Analysis

• Compounds incorporating thiadiazole moieties are often synthesized for their potential biological activities and unique chemical properties. For instance, novel derivatives of thiadiazole have been prepared to explore their interactions and potential applications in various fields of chemistry and biology. These syntheses often involve complex reactions that yield compounds with specific structural characteristics, useful in further pharmaceutical and materials science research (Yu et al., 2014).

Anticancer Activity

• Thiadiazole derivatives have been synthesized and evaluated for their antitumor activities. Research has shown that certain compounds bearing the thiadiazole structure exhibit considerable activity against various cancer cell lines. This has led to an interest in these compounds as potential anticancer agents, with studies focusing on their mechanism of action and ability to inhibit tumor growth (Yurttaş et al., 2015).

Insecticidal Properties

• The synthesis of heterocycles incorporating thiadiazole moieties has also been explored for their potential as insecticidal agents. Studies have investigated the effectiveness of these compounds against specific pests, offering insights into their modes of action and potential applications in agricultural pest management (Fadda et al., 2017).

Antifungal Activity

• Research into thiadiazole derivatives has extended into their antifungal properties, with compounds being synthesized and tested against various fungal pathogens. This research is crucial for the development of new antifungal agents, which are needed to combat fungal infections that are resistant to existing treatments (Gupta & Wagh, 2006).

Molecular Docking Studies

• Theoretical studies, including molecular modeling and docking, have been conducted on thiadiazole derivatives to understand their interaction with biological targets. These studies help in the design of compounds with improved efficacy and specificity for their intended targets, contributing to the drug development process (Fahim & Ismael, 2021).